Cas no 2757901-27-0 (4-[(2-Acetamidopropyl)carbamoyl]butanoic acid)

• Product Name: 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid
• CAS No: 2757901-27-0
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5914285
• PubChem ID: 165754048
• Update Time: 2025-08-05

4-[(2-Acetamidopropyl)carbamoyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-acetamidopropyl)carbamoyl]butanoic acid
• 2757901-27-0
• EN300-37101314
• 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid

• Inchi： 1S/C10H18N2O4/c1-7(12-8(2)13)6-11-9(14)4-3-5-10(15)16/h7H,3-6H2,1-2H3,(H,11,14)(H,12,13)(H,15,16)
• InChI Key： LQCGZVPZWRZHCT-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NCC(C)NC(C)=O

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid

Professional Introduction to 4-[(2-Acetamidopropyl)carbamoyl]butanoic Acid (CAS No. 2757901-27-0)

4-[(2-Acetamidopropyl)carbamoyl]butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2757901-27-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly the presence of an amide group and a carboxylic acid moiety, contribute to its potential utility in drug design and development.

The< strong>nomenclature of 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid reflects its complex structure, which includes a butanoic acid backbone substituted with a carbamoyl group linked to a 2-acetamidopropyl chain. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The amide linkage not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and cellular signaling pathways. The< strong>biological significance of 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid lies in its potential to interact with various proteins and enzymes, thereby influencing metabolic processes and disease pathways. For instance, studies have suggested that compounds with similar structural motifs may have inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory diseases.

One of the most compelling aspects of 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its structural framework to synthesize derivatives that exhibit enhanced potency and selectivity. These derivatives are being explored in preclinical studies to evaluate their therapeutic potential against a range of disorders. The< strong>synthetic accessibility of this compound makes it an attractive starting point for medicinal chemists seeking to develop novel treatments.

The< strong>pharmacokinetic properties of 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid are also of considerable interest. Its solubility, metabolic stability, and distribution within the body can significantly impact its efficacy as a drug candidate. Recent computational studies have been employed to predict these properties, providing valuable insights into how the molecule might behave in vivo. These predictions are crucial for optimizing drug design and ensuring that promising candidates progress efficiently through clinical trials.

In addition to its potential as a standalone therapeutic agent, 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid has been investigated as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it a versatile tool for organic synthesis. For example, it can be used to introduce functional groups at specific positions along the carbon chain, allowing for the creation of diverse chemical libraries for high-throughput screening.

The< strong>catalytic applications of this compound are another area of active research. Enzymes that interact with amide and carboxylic acid functional groups can be targeted using derivatives of 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid. By designing molecules that mimic natural substrates or inhibit enzyme activity, researchers aim to develop new strategies for treating metabolic disorders and infections. The< strong>enzymatic specificity required for such applications necessitates careful optimization of the compound's structure.

The< strong>future directions for research on 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid are multifaceted. Advances in computational chemistry and machine learning are enabling more accurate predictions of biological activity, which can accelerate the discovery process. Additionally, new synthetic methodologies are being developed to improve the efficiency and scalability of producing this compound and its derivatives.

In conclusion, 4-[(2-Acetamidopropyl)carbamoyl]butanoic acid (CAS No. 2757901-27-0) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.